Cas no 1226211-16-0 (N-(2-Fluorophenyl)-1,3-propanesultam)

• Product Name: N-(2-Fluorophenyl)-1,3-propanesultam
• CAS No: 1226211-16-0
• MF: C₉H₁₀FNO₂S
• MW: 215.244604587555
• MDL: MFCD16309066
• CID: 3040947
• Update Time: 2025-11-02

N-(2-Fluorophenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-1,3-propanesultam
• 2-(2-fluorophenyl)-1,2-thiazolidine 1,1-dioxide
• BZB21116
• Z8624
• 2-(2-FLUOROPHENYL)-1??,2-THIAZOLIDINE-1,1-DIONE

• MDL： MFCD16309066
• Inchi： 1S/C9H10FNO2S/c10-8-4-1-2-5-9(8)11-6-3-7-14(11,12)13/h1-2,4-5H,3,6-7H2
• InChI Key： JDIJXTANDAIYBV-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-Fluorophenyl)-1,3-propanesultam

Comprehensive Overview of N-(2-Fluorophenyl)-1,3-propanesultam (CAS No. 1226211-16-0): Properties, Applications, and Market Insights

N-(2-Fluorophenyl)-1,3-propanesultam (CAS No. 1226211-16-0) is a specialized fluorinated sultam derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sultam ring structure and 2-fluorophenyl moiety, serves as a versatile intermediate in modern synthetic chemistry. With the growing demand for fluorinated bioactive compounds, this molecule has become increasingly relevant in drug discovery pipelines.

The molecular structure of N-(2-Fluorophenyl)-1,3-propanesultam combines the advantageous properties of both fluorine substitution and cyclic sulfonamide functionalities. The presence of fluorine at the ortho position of the phenyl ring enhances the compound's metabolic stability and binding affinity, making it particularly valuable for designing targeted therapeutic agents. Researchers have noted its potential in developing CNS-active compounds, owing to the sultam group's ability to improve blood-brain barrier penetration.

In pharmaceutical applications, CAS 1226211-16-0 has shown promise as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's structural features allow for diverse structure-activity relationship (SAR) studies, particularly in oncology and neurological disorder research. Recent publications highlight its use in developing next-generation antidepressants and neuroprotective agents, addressing current healthcare challenges like treatment-resistant depression and neurodegenerative diseases.

The agrochemical industry has also explored N-(2-Fluorophenyl)-1,3-propanesultam derivatives for developing novel pesticides with improved environmental profiles. The fluorine atom contributes to enhanced pesticidal activity while potentially reducing ecological toxicity—a critical consideration in modern green chemistry initiatives. This aligns with the industry's shift toward sustainable crop protection solutions that minimize ecological impact.

From a synthetic chemistry perspective, 1226211-16-0 offers interesting possibilities for cascade reactions and multicomponent syntheses. The sultam ring's conformational rigidity makes it valuable for constructing three-dimensional molecular architectures—a key focus area in contemporary fragment-based drug design. Researchers are particularly interested in its potential for creating sp3-rich compounds, which are increasingly sought after in medicinal chemistry to improve drug-like properties.

The global market for fluorinated pharmaceutical intermediates like N-(2-Fluorophenyl)-1,3-propanesultam has grown steadily, driven by the expanding precision medicine sector and increasing R&D investments in targeted therapies. Analytical data suggests particular demand growth in Asia-Pacific markets, where contract research organizations (CROs) are actively sourcing specialized building blocks for drug development programs.

Quality control of CAS 1226211-16-0 typically involves advanced analytical techniques including HPLC-MS and NMR spectroscopy to ensure high purity standards. The compound's stability profile allows for standard storage conditions, though manufacturers recommend protection from prolonged light exposure to maintain optimal quality—an important consideration for researchers planning long-term stability studies.

Recent patent literature reveals innovative applications of N-(2-Fluorophenyl)-1,3-propanesultam derivatives in proteolysis-targeting chimeras (PROTACs) and molecular glues, reflecting cutting-edge trends in targeted protein degradation therapeutics. These developments position the compound as relevant to current drug discovery paradigms addressing previously "undruggable" targets.

Environmental and safety assessments of 1226211-16-0 indicate favorable profiles compared to many traditional aromatic compounds, with particular advantages in green chemistry metrics. The compound's synthetic routes have been optimized to minimize hazardous byproducts, aligning with pharmaceutical industry's increasing emphasis on sustainable manufacturing practices.

Looking forward, N-(2-Fluorophenyl)-1,3-propanesultam is expected to maintain its importance in medicinal chemistry, with potential expansions into diagnostic imaging agents and theranostic applications. The combination of fluorine's NMR-active properties and the sultam's structural versatility creates opportunities in multimodal molecular probes—an area of growing interest in personalized medicine approaches.